Cas no 1011241-51-2 (methyl 2-(chlorosulfonyl)furan-3-carboxylate)

• Product Name: methyl 2-(chlorosulfonyl)furan-3-carboxylate
• CAS No: 1011241-51-2
• MF: C₆H₅ClO₅S
• MW: 224.618900060654
• CID: 4559155
• PubChem ID: 126970933
• Update Time: 2023-04-06

methyl 2-(chlorosulfonyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(chlorosulfonyl)furan-3-carboxylate
• 3-Furancarboxylic acid, 2-(chlorosulfonyl)-, methyl ester

• Inchi： 1S/C6H5ClO5S/c1-11-5(8)4-2-3-12-6(4)13(7,9)10/h2-3H,1H3
• InChI Key： HSXINYQGPPRBET-UHFFFAOYSA-N
• SMILES： O1C=CC(C(OC)=O)=C1S(Cl)(=O)=O

Computed Properties

• Exact Mass: 223.954622g/mol
• Monoisotopic Mass: 223.954622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.62g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 82Ų